Cas no 1806808-10-5 (2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine
• CAS No: 1806808-10-5
• MF: C₇H₄Br₃F₂N
• MW: 379.822166442871
• CID: 4848558
• Update Time: 2025-10-28

2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H4Br3F2N/c8-2-5-3(9)1-4(10)6(13-5)7(11)12/h1,7H,2H2
• InChI Key： RDCZBOOFKFMZFF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(CBr)N=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine

2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine (CAS No. 1806808-10-5): A Versatile Halogenated Pyridine Derivative

2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine (CAS No. 1806808-10-5) is a highly functionalized pyridine derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique combination of bromine and fluorine substituents, serves as a valuable building block for the development of novel chemical entities. The presence of multiple reactive sites, including the bromomethyl group and difluoromethyl moiety, makes it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and other transformative chemical processes.

The structural features of 2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine contribute to its wide range of applications. Researchers have explored its utility in the synthesis of agrochemicals, materials science, and drug discovery. For instance, the difluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, making this derivative particularly attractive for medicinal chemistry applications. Additionally, the bromine atoms provide excellent handles for further functionalization, enabling the construction of complex molecular architectures.

In recent years, the demand for halogenated pyridine derivatives like 2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine has surged due to their role in the development of advanced materials and electronic components. The compound's ability to participate in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it a staple in the toolkit of synthetic chemists. These reactions are pivotal for creating conjugated systems used in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

From a synthetic perspective, the preparation of 2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine involves multi-step halogenation and functional group transformations. Modern synthetic routes often employ regioselective bromination techniques to ensure high yields and purity. The compound's stability under various reaction conditions further enhances its appeal as a synthetic intermediate. Researchers frequently seek high-purity 2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine to minimize side reactions and improve the efficiency of downstream processes.

The growing interest in fluorinated pyridine derivatives has also been driven by their unique physicochemical properties. Fluorine incorporation often leads to increased lipophilicity and improved membrane permeability, which are critical factors in drug design. 2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine exemplifies this trend, as its difluoromethyl group can mimic metabolic motifs found in bioactive molecules. This has led to its use in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

In the agrochemical sector, 2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine has shown promise as a precursor for novel pesticides and herbicides. The compound's halogen-rich structure allows for the creation of potent active ingredients with enhanced environmental stability. Regulatory agencies worldwide are increasingly focusing on sustainable pest control solutions, and this derivative aligns with the demand for eco-friendly halogenated compounds that degrade more efficiently in the environment.

Market trends indicate a steady rise in the availability of 2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine from specialized chemical suppliers. Manufacturers are investing in scalable synthesis methods to meet the needs of academic and industrial researchers. Quality control protocols, including HPLC and NMR analysis, ensure that the compound meets the stringent requirements of high-end applications. Suppliers often provide custom synthesis of 2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine to cater to specific research needs.

For researchers working on pyridine-based metal-organic frameworks (MOFs), this compound offers a unique opportunity to introduce multiple coordination sites. The bromomethyl and dibromo groups can be leveraged to create intricate networks with tunable porosity and functionality. Such materials have applications in gas storage, catalysis, and sensing, making 2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine a valuable contributor to the advancement of materials science.

Safety and handling of 2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine require standard laboratory precautions. While not classified as highly hazardous, proper ventilation and personal protective equipment (PPE) are recommended during its use. Researchers are advised to consult the material safety data sheet (MSDS) for detailed handling instructions. The compound's stability under ambient conditions facilitates its storage and transportation, further enhancing its practicality for widespread use.

Looking ahead, the versatility of 2-(Bromomethyl)-3,5-dibromo-6-(difluoromethyl)pyridine ensures its continued relevance in chemical research. Innovations in synthetic methodology and applications will likely expand its utility across diverse fields. As the scientific community explores new frontiers in halogenated compounds, this pyridine derivative stands out as a key player in the development of next-generation chemicals and materials.